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Compound of Interest

Compound Name: UK-59811 hydrochloride

Cat. No.: B10788784

For Researchers, Scientists, and Drug Development Professionals

Introduction

UK-59811 hydrochloride is a potent dihydropyridine derivative that acts as a blocker of
voltage-gated calcium channels (VGCCs), specifically demonstrating inhibitory activity against
the bacterial CaVAb channel with an IC50 of 194 nM.[1][2][3][4] As a calcium channel
antagonist, it is a valuable tool for investigating cellular processes regulated by calcium influx,
such as neurotransmitter release, muscle contraction, and gene expression. This document
provides detailed protocols for the proper dissolution and application of UK-59811
hydrochloride in cell culture experiments.

Chemical Properties and Storage

A clear understanding of the physicochemical properties of UK-59811 hydrochloride is crucial
for its effective use in experimental settings.
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Property Value Source

4-(2-Bromophenyl)-2-[[2-
(dimethylamino)ethoxy]methyl]
-1,4-dihydro-6-methyl-3,5-

Synonym o o Internal Data
pyridinedicarboxylic acid 3-

ethyl 5-methyl ester

hydrochloride

Molecular Weight 517.84 g/mol [2]

Appearance White to beige powder Internal Data

Solubility DMSO: 2 mg/mL Internal Data
194 nM (for bacterial CaVAb

IC50 [11[2][31[4]
channel)

Storage (Powder) 2-8°C [2]

) 2 weeks at 4°C or 6 months at
Storage (in DMSO) 80°C [2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials:

UK-59811 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:
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o Calculate the required mass:

o To prepare a 10 mM stock solution, the required mass of UK-59811 hydrochloride can be
calculated using the following formula:

» Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

» For 1 mL of a 10 mM stock solution:

= Mass (mg) = 0.010 mol/L x 0.001 L x 517.84 g/mol x 1000 = 5.18 mg
 Dissolution:

o Aseptically weigh 5.18 mg of UK-59811 hydrochloride powder and transfer it to a sterile
microcentrifuge tube.

o Add 1 mL of sterile DMSO to the tube.

o Vortex the solution thoroughly until the powder is completely dissolved. A brief sonication
may be used to aid dissolution if necessary.

o Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term
use (up to 2 weeks).[2]

Preparation of Working Solutions for Cell Culture

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept to a minimum,
typically below 0.5%, to avoid cytotoxicity.[5][6]

o Always include a vehicle control (media with the same final concentration of DMSO) in your
experiments.
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o Prepare working solutions fresh for each experiment.
Procedure (Example for a final concentration of 1 pM):

 Serial Dilution: It is recommended to perform a serial dilution to achieve the desired final
concentration and ensure accurate dosing.

 Intermediate Dilution (Optional but Recommended):

o Prepare a 1 mM intermediate solution by diluting the 10 mM stock solution 1:10 in sterile
cell culture medium.

o For example, add 10 pL of the 10 mM stock solution to 90 pL of cell culture medium.
 Final Dilution:

o To prepare a 1 uM working solution, dilute the 1 mM intermediate solution 1:1000 in the
final volume of cell culture medium.

o For example, to prepare 1 mL of 1 uM working solution, add 1 pyL of the 1 mM intermediate
solution to 999 L of cell culture medium.

 Direct Dilution (for higher working concentrations):

o Alternatively, for a 10 uM final concentration in 1 mL of media, you can directly add 1 pL of
the 10 mM stock solution to 999 uL of cell culture medium. This results in a final DMSO
concentration of 0.1%.

Signaling Pathway

UK-59811, as a dihydropyridine, is expected to block L-type voltage-gated calcium channels. In
neurons, the influx of calcium through these channels can activate downstream signaling
cascades, including the phosphorylation of the transcription factor CREB (CAMP response
element-binding protein), which in turn regulates the expression of genes involved in synaptic
plasticity and cell survival.[7][8][9][10][11]
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Caption: Signaling pathway of L-type calcium channel inhibition by UK-59811 hydrochloride.
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Experimental Workflow

The following diagram illustrates a typical workflow for utilizing UK-59811 hydrochloride in a
cell-based assay.
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Caption: General experimental workflow for cell-based assays using UK-59811 hydrochloride.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10788784?utm_src=pdf-body-img
https://www.benchchem.com/product/b10788784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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